4-{2-nitro-5-[4-(3,4,5-trimethoxybenzoyl)-1-piperazinyl]phenyl}morpholine

• IUPAC Name: [4-(3-morpholin-4-yl-4-nitrophenyl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C24H30N4O7/c1-32-21-14-17(15-22(33-2)23(21)34-3)24(29)27-8-6-25(7-9-27)18-4-5-19(28(30)31)20(16-18)26-10-12-35-13-11-26/h4-5,14-16H,6-13H2,1-3H3
• InChI Key: PEHVWKJQFJIGRC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])N4CCOCC4
• Molecular Formula: C24H30N4O7
• Molecular Weight: 486.5 g/mol

Description

4-{2-nitro-5-[4-(3,4,5-trimethoxybenzoyl)-1-piperazinyl]phenyl}morpholine, also known as AG-1478, is a synthetic compound that belongs to the family of tyrosine kinase inhibitors. It was first synthesized in the late 1990s and has since been widely used in scientific research.

Mechanism of Action

4-{2-nitro-5-[4-(3,4,5-trimethoxybenzoyl)-1-piperazinyl]phenyl}morpholine works by binding to the ATP-binding site of EGFR tyrosine kinase, thereby inhibiting its activity. This, in turn, leads to the inhibition of downstream signaling pathways that promote cell proliferation and survival.
Biochemical and Physiological Effects
4-{2-nitro-5-[4-(3,4,5-trimethoxybenzoyl)-1-piperazinyl]phenyl}morpholine has been shown to have significant biochemical and physiological effects in various cell types. In cancer cells, it inhibits cell proliferation, induces apoptosis, and enhances the sensitivity of cancer cells to chemotherapy. In non-cancer cells, it has been shown to inhibit cell migration and invasion.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{2-nitro-5-[4-(3,4,5-trimethoxybenzoyl)-1-piperazinyl]phenyl}morpholine is its specificity for EGFR tyrosine kinase, which makes it an ideal tool for studying the role of EGFR signaling in various biological processes. However, its use is limited by its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research involving 4-{2-nitro-5-[4-(3,4,5-trimethoxybenzoyl)-1-piperazinyl]phenyl}morpholine. One area of interest is the development of more potent and selective EGFR tyrosine kinase inhibitors. Another area is the investigation of the role of EGFR signaling in various biological processes, such as wound healing and tissue regeneration. Additionally, the use of 4-{2-nitro-5-[4-(3,4,5-trimethoxybenzoyl)-1-piperazinyl]phenyl}morpholine in combination with other cancer therapies is an area of active research, as it has been shown to enhance the efficacy of chemotherapy and radiation therapy.

Scientific Research Applications

4-{2-nitro-5-[4-(3,4,5-trimethoxybenzoyl)-1-piperazinyl]phenyl}morpholine is widely used in scientific research for its ability to inhibit the activity of epidermal growth factor receptor (EGFR) tyrosine kinase. EGFR is a transmembrane receptor that plays a crucial role in cell proliferation, differentiation, and survival. Dysregulation of EGFR signaling has been implicated in the development and progression of various cancers, making it an attractive target for cancer therapy.